Tectoroside
Overview
Description
Tectoroside is a natural product found in Crepis tectorum . It is a sesquiterpene lactone compound .
Molecular Structure Analysis
This compound has the molecular formula C30H36O12 and a molecular weight of 588.6 g/mol . Its IUPAC name is [3,6,9-trimethylidene-2-oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-4-yl] 2-hydroxy-3-(4-hydroxyphenyl)propanoate .Physical And Chemical Properties Analysis
This compound has a molecular weight of 588.6 g/mol, a Hydrogen Bond Donor Count of 6, a Hydrogen Bond Acceptor Count of 12, and a Rotatable Bond Count of 8 . The exact mass is 588.22067658 g/mol .Scientific Research Applications
Smart Biomaterials Design for Tissue Engineering and Regenerative Medicine
This research discusses the importance of biomaterials in tissue engineering and regenerative medicine. It emphasizes the need for 'smart' biomaterials that actively participate in forming functional tissue, which could be a relevant area for applying knowledge about compounds like Tectoroside (Furth, Atala, & Van Dyke, 2007).
Using Traditional Ecological Knowledge in Science
This paper outlines the use of Traditional Ecological Knowledge (TEK) in scientific research and its application in understanding ecological systems. This approach might offer insights into how natural compounds such as this compound are understood in traditional practices (Huntington, 2000).
Thermoelectric Materials, Phenomena, and Applications
This research provides an overview of thermoelectric (TE) materials, which are crucial for converting waste heat into electrical energy. It’s an example of how scientific advancements can be applied in new contexts, potentially relevant for the application of compounds like this compound (Tritt & Subramanian, 2006).
Conventional Transmission Electron Microscopy
Transmission electron microscopy (TEM) is a significant technique in cell biology research. This methodology might be useful in studying the cellular interactions of compounds such as this compound (Winey, Meehl, O'Toole, & Giddings, 2014).
Perspectives on Thermal Energy Storage Research
This paper discusses thermal energy storage (TES) and its potential in energy systems, illustrating how scientific research can impact various domains, possibly including the study of compounds like this compound (Cabeza, Gracia, Zsembinszki, & Borri, 2021).
Safety and Hazards
Tectoroside should be handled with care. Avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
[3,6,9-trimethylidene-2-oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-4-yl] 2-hydroxy-3-(4-hydroxyphenyl)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H36O12/c1-12-8-20(39-29(38)18(33)9-15-4-6-16(32)7-5-15)23-14(3)28(37)42-27(23)22-13(2)19(10-17(12)22)40-30-26(36)25(35)24(34)21(11-31)41-30/h4-7,17-27,30-36H,1-3,8-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAHPANYZARJSAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C1CC(C2C(C3C1CC(C3=C)OC4C(C(C(C(O4)CO)O)O)O)OC(=O)C2=C)OC(=O)C(CC5=CC=C(C=C5)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H36O12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
588.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is tectoroside and where has it been found?
A1: this compound is a naturally occurring compound found in the Crepis crocea plant []. Its structure is characterized as a glucoside of tectorigenin. While this abstract focuses on its isolation from Crepis crocea, this compound has been previously identified in other plant species.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
